Cas no 2680837-80-1 (3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecane-7-carboxylic acid)

• Product Name: 3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecane-7-carboxylic acid
• CAS No: 2680837-80-1
• MF: C₁₃H₁₈F₃NO₃
• MW: 293.282134532928
• CID: 5636094
• PubChem ID: 165939017
• Update Time: 2023-11-27

3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288889
• 3-(2,2,2-trifluoroacetyl)-3-azaspiro[5.5]undecane-7-carboxylic acid
• 2680837-80-1
• 3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecane-7-carboxylic acid

• Inchi： 1S/C13H18F3NO3/c14-13(15,16)11(20)17-7-5-12(6-8-17)4-2-1-3-9(12)10(18)19/h9H,1-8H2,(H,18,19)
• InChI Key： RKCPXAWPUPOBQJ-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2(CC1)CCCCC2C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 293.12387792g/mol
• Monoisotopic Mass: 293.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6Ų